2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid

• IUPAC Name: 2-(3,5-dioxo-1,2,4-triazin-2-yl)acetic acid
• InChI: InChI=1S/C5H5N3O4/c9-3-1-6-8(2-4(10)11)5(12)7-3/h1H,2H2,(H,10,11)(H,7,9,12)
• InChI Key: XBWHZWHVKVKGDT-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=O)NC1=O)CC(=O)O
• Molecular Formula: C5H5N3O4
• Molecular Weight: 171.11 g/mol
• CAS No.: 95209-82-8

Description

2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid is a chemical compound with a complex structure that includes a triazine ring system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid typically involves the reaction of appropriate precursors under controlled conditions. One common method is the cyclization of hydrazine derivatives with diketones in the presence of a catalyst.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

• Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles.

Major Products Formed: The major products formed from these reactions include oxidized or reduced derivatives of the original compound, as well as substituted analogs.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its reactivity makes it a valuable intermediate in organic synthesis.

Biology: In biological research, 2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid may be used to study enzyme mechanisms or as a probe to investigate biological pathways.

Medicine: Potential medicinal applications include the development of new drugs or therapeutic agents. Its unique structure may offer advantages in drug design and delivery.

Industry: In industry, this compound can be used in the production of materials, such as polymers or coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism by which 2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid exerts its effects depends on its specific application. For example, in medicinal applications, it may interact with molecular targets such as enzymes or receptors, leading to biological effects. The pathways involved can vary widely based on the context of its use.

Comparison with Similar Compounds

• 2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid

• 2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)phenyl]-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid

Uniqueness: 2-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-2-yl)acetic acid is unique due to its specific structural features, which can influence its reactivity and potential applications. Compared to similar compounds, it may exhibit different chemical properties and biological activities.